Cas no 905690-59-7 (N-(2,3-dimethylphenyl)-2-(6-methyl-2-oxo-1,2-dihydropyrimidin-4-yl)sulfanylacetamide)

N-(2,3-dimethylphenyl)-2-(6-methyl-2-oxo-1,2-dihydropyrimidin-4-yl)sulfanylacetamide is a specialized organic compound featuring a dihydropyrimidinone core linked to a dimethylphenylacetamide moiety via a sulfanyl bridge. Its structure suggests potential utility in medicinal chemistry, particularly as an intermediate or scaffold for bioactive molecules. The presence of the dihydropyrimidinone group may confer binding affinity for biological targets, while the sulfanylacetamide linkage enhances structural diversity. This compound’s modular design allows for further derivatization, making it valuable for drug discovery and pharmacological research. Its stability and synthetic accessibility further support its use in exploratory studies.

N-(2,3-dimethylphenyl)-2-(6-methyl-2-oxo-1,2-dihydropyrimidin-4-yl)sulfanylacetamide structure

905690-59-7 structure

Product Name:N-(2,3-dimethylphenyl)-2-(6-methyl-2-oxo-1,2-dihydropyrimidin-4-yl)sulfanylacetamide

CAS No:905690-59-7

MF:C₁₅H₁₇N₃O₂S

MW:303.379381895065

CID:5494031

Update Time:2025-05-25

N-(2,3-dimethylphenyl)-2-(6-methyl-2-oxo-1,2-dihydropyrimidin-4-yl)sulfanylacetamide Chemical and Physical Properties

Names and Identifiers

- N-(2,3-dimethylphenyl)-2-[(6-methyl-2-oxo-1H-pyrimidin-4-yl)sulfanyl]acetamide
- N-(2,3-dimethylphenyl)-2-(6-methyl-2-oxo-1,2-dihydropyrimidin-4-yl)sulfanylacetamide
- Inchi： 1S/C15H17N3O2S/c1-9-5-4-6-12(11(9)3)17-13(19)8-21-14-7-10(2)16-15(20)18-14/h4-7H,8H2,1-3H3,(H,17,19)(H,16,18,20)
- InChI Key： DLJZHZJJNKUKSV-UHFFFAOYSA-N
- SMILES： C(NC1=CC=CC(C)=C1C)(=O)CSC1C=C(C)NC(=O)N=1

N-(2,3-dimethylphenyl)-2-(6-methyl-2-oxo-1,2-dihydropyrimidin-4-yl)sulfanylacetamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F2585-0145-2μmol	N-(2,3-dimethylphenyl)-2-[(6-methyl-2-oxo-1,2-dihydropyrimidin-4-yl)sulfanyl]acetamide	905690-59-7	90%+	2μl	$85.5	2023-05-16
Life Chemicals	F2585-0145-5μmol	N-(2,3-dimethylphenyl)-2-[(6-methyl-2-oxo-1,2-dihydropyrimidin-4-yl)sulfanyl]acetamide	905690-59-7	90%+	5μl	$94.5	2023-05-16
Life Chemicals	F2585-0145-1mg	N-(2,3-dimethylphenyl)-2-[(6-methyl-2-oxo-1,2-dihydropyrimidin-4-yl)sulfanyl]acetamide	905690-59-7	90%+	1mg	$81.0	2023-05-16
Life Chemicals	F2585-0145-2mg	N-(2,3-dimethylphenyl)-2-[(6-methyl-2-oxo-1,2-dihydropyrimidin-4-yl)sulfanyl]acetamide	905690-59-7	90%+	2mg	$88.5	2023-05-16
Life Chemicals	F2585-0145-3mg	N-(2,3-dimethylphenyl)-2-[(6-methyl-2-oxo-1,2-dihydropyrimidin-4-yl)sulfanyl]acetamide	905690-59-7	90%+	3mg	$94.5	2023-05-16
Life Chemicals	F2585-0145-4mg	N-(2,3-dimethylphenyl)-2-[(6-methyl-2-oxo-1,2-dihydropyrimidin-4-yl)sulfanyl]acetamide	905690-59-7	90%+	4mg	$99.0	2023-05-16
Life Chemicals	F2585-0145-5mg	N-(2,3-dimethylphenyl)-2-[(6-methyl-2-oxo-1,2-dihydropyrimidin-4-yl)sulfanyl]acetamide	905690-59-7	90%+	5mg	$103.5	2023-05-16

N-(2,3-dimethylphenyl)-2-(6-methyl-2-oxo-1,2-dihydropyrimidin-4-yl)sulfanylacetamide Related Literature

1. Achieving Efficient Uranium Extraction by In-situ Ultrasonic Texturization of Commercial Fe Powder

BomingZhu,HongweiWu,JieKang,XiaofangYu,TaoChen,RuCheng,GuolinYang,WencaiBai,WenkunZhu,RongHe
2. Achieving crystal-induced room temperature phosphorescence and reversible photochromic properties by strong intermolecular interactions†

Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
3. An approach to 7-aza-1-phosphanorbornane complexes: strain promoted rearrangement of 1-iminylphosphirane complexes and cycloaddition with olefins†

Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
4. An interplay between electronic and structural effects on the photoluminescence decay mechanisms in LaPO4·nH2O:Tb3+ and LaPO4:Tb3+ single-crystal nanorods†

M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
5. Aluminium complexes with thio-phosphorus ligands: syntheses and characterisations of [Al2(CyPS3)2(CyPHS2)2] and [Al(S2PPh2)3]†

Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707

Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on N-(2,3-dimethylphenyl)-2-(6-methyl-2-oxo-1,2-dihydropyrimidin-4-yl)sulfanylacetamide

Research Briefing on N-(2,3-dimethylphenyl)-2-(6-methyl-2-oxo-1,2-dihydropyrimidin-4-yl)sulfanylacetamide (CAS: 905690-59-7)

In recent years, the compound N-(2,3-dimethylphenyl)-2-(6-methyl-2-oxo-1,2-dihydropyrimidin-4-yl)sulfanylacetamide (CAS: 905690-59-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The following briefing synthesizes the latest findings related to this compound, focusing on its synthesis, mechanism of action, and potential clinical applications.

The synthesis of N-(2,3-dimethylphenyl)-2-(6-methyl-2-oxo-1,2-dihydropyrimidin-4-yl)sulfanylacetamide involves a multi-step process that has been optimized in recent studies to improve yield and purity. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm the structural integrity of the compound. The compound's stability under various physiological conditions has also been a subject of investigation, with findings suggesting its suitability for further drug development.

Mechanistic studies have revealed that this compound exhibits inhibitory activity against specific enzymes involved in inflammatory pathways. In vitro assays have demonstrated its ability to modulate key signaling molecules, thereby reducing pro-inflammatory cytokine production. These findings position the compound as a potential candidate for treating inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease. Further, preliminary in vivo studies in animal models have corroborated these anti-inflammatory effects, highlighting its therapeutic promise.

Beyond its anti-inflammatory properties, recent research has explored the compound's potential in oncology. Studies have indicated that N-(2,3-dimethylphenyl)-2-(6-methyl-2-oxo-1,2-dihydropyrimidin-4-yl)sulfanylacetamide may interfere with cancer cell proliferation by targeting specific kinases involved in cell cycle regulation. This dual functionality—anti-inflammatory and anti-proliferative—makes it a versatile molecule for further investigation in multi-faceted disease contexts.

Despite these promising results, challenges remain in the development of this compound. Pharmacokinetic studies have identified areas for improvement, particularly in terms of bioavailability and metabolic stability. Researchers are currently exploring structural modifications and formulation strategies to address these limitations. Collaborative efforts between academic institutions and pharmaceutical companies are underway to accelerate the translation of these findings into clinical applications.

In conclusion, N-(2,3-dimethylphenyl)-2-(6-methyl-2-oxo-1,2-dihydropyrimidin-4-yl)sulfanylacetamide represents a compelling area of research in chemical biology and drug discovery. Its unique mechanism of action and broad therapeutic potential underscore the importance of continued investigation. Future studies should focus on optimizing its pharmacological properties and advancing it through preclinical and clinical trials to fully realize its therapeutic benefits.